Cas no 1804635-26-4 (2-Bromo-6-(difluoromethyl)-5-fluoro-3-nitropyridine)

• Product Name: 2-Bromo-6-(difluoromethyl)-5-fluoro-3-nitropyridine
• CAS No: 1804635-26-4
• MF: C₆H₂BrF₃N₂O₂
• MW: 270.991490840912
• CID: 4860284
• Update Time: 2025-09-28

2-Bromo-6-(difluoromethyl)-5-fluoro-3-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-6-(difluoromethyl)-5-fluoro-3-nitropyridine

• Inchi： 1S/C6H2BrF3N2O2/c7-5-3(12(13)14)1-2(8)4(11-5)6(9)10/h1,6H
• InChI Key： KNGOTITYVJQTTQ-UHFFFAOYSA-N
• SMILES： BrC1=C(C=C(C(C(F)F)=N1)F)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 226
• XLogP3: 2.5
• Topological Polar Surface Area: 58.7

Additional information on 2-Bromo-6-(difluoromethyl)-5-fluoro-3-nitropyridine

Recent Advances in the Application of 2-Bromo-6-(difluoromethyl)-5-fluoro-3-nitropyridine (CAS: 1804635-26-4) in Chemical Biology and Pharmaceutical Research

The compound 2-Bromo-6-(difluoromethyl)-5-fluoro-3-nitropyridine (CAS: 1804635-26-4) has recently emerged as a key intermediate in the synthesis of novel bioactive molecules, particularly in the development of agrochemicals and pharmaceuticals. This heterocyclic scaffold has garnered significant attention due to its unique structural features, which include a bromine atom, difluoromethyl group, and nitro functionality, making it a versatile building block for drug discovery and chemical biology applications.

Recent studies have demonstrated the utility of this compound in the synthesis of potent kinase inhibitors, with particular emphasis on its role in constructing pyridine-based pharmacophores. A 2023 publication in the Journal of Medicinal Chemistry highlighted its use in developing selective JAK2 inhibitors, where the bromine atom served as an excellent leaving group for subsequent palladium-catalyzed cross-coupling reactions. The difluoromethyl group was found to significantly enhance metabolic stability while maintaining favorable physicochemical properties.

In agrochemical research, 2-Bromo-6-(difluoromethyl)-5-fluoro-3-nitropyridine has shown promise as a precursor for novel fungicides. A recent patent application (WO2023051234) disclosed its transformation into highly active compounds against Botrytis cinerea and Fusarium species. The presence of both fluorine atoms and the nitro group was crucial for the observed bioactivity, suggesting unique interactions with fungal enzyme targets.

From a synthetic chemistry perspective, several innovative methodologies have been developed to further functionalize this scaffold. A 2024 study in Organic Letters reported a regioselective amination protocol that preserves the valuable difluoromethyl group while introducing diverse amine functionalities at the 2-position. This advancement has opened new possibilities for structure-activity relationship studies in medicinal chemistry programs.

The compound's safety profile and handling considerations have also been investigated. Recent toxicological assessments indicate that while 2-Bromo-6-(difluoromethyl)-5-fluoro-3-nitropyridine requires standard precautions for halogenated nitroaromatics, it demonstrates favorable stability under typical laboratory conditions. Proper personal protective equipment and adequate ventilation are recommended when working with this material.

Looking forward, the unique combination of substituents on this pyridine core continues to inspire novel applications. Current research directions include its incorporation into PROTAC molecules (proteolysis targeting chimeras) and as a fluorinated building block for PET tracer development. The compound's commercial availability from several specialty chemical suppliers has further facilitated its adoption in both academic and industrial research settings.